Cas no 1228426-89-8 (2-methylthiophene-3-carbohydrazide)

• Product Name: 2-methylthiophene-3-carbohydrazide
• CAS No: 1228426-89-8
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5264622
• PubChem ID: 68622330
• Update Time: 2026-03-09

2-methylthiophene-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methylthiophene-3-carbohydrazide
• G71999
• 1228426-89-8
• SCHEMBL3384660

• Inchi： 1S/C6H8N2OS/c1-4-5(2-3-10-4)6(9)8-7/h2-3H,7H2,1H3,(H,8,9)
• InChI Key： IGUWXGSMDBEXDI-UHFFFAOYSA-N
• SMILES： C1(C)SC=CC=1C(NN)=O

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-methylthiophene-3-carbohydrazide

Comprehensive Guide to 2-Methylthiophene-3-carbohydrazide (CAS No. 1228426-89-8): Properties, Applications, and Market Insights

2-Methylthiophene-3-carbohydrazide (CAS No. 1228426-89-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound belongs to the thiophene family, known for its versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, 2-methylthiophene-3-carbohydrazide derivatives are being extensively studied for their potential in developing new therapeutic agents.

The molecular structure of 2-methylthiophene-3-carbohydrazide features a thiophene ring substituted with a methyl group at the 2-position and a carbohydrazide functional group at the 3-position. This unique arrangement contributes to its remarkable chemical properties, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its hydrogen bonding capacity and electron-rich nature, which enable diverse molecular interactions.

In pharmaceutical applications, 2-methylthiophene-3-carbohydrazide serves as a crucial building block for developing antimicrobial agents and anti-inflammatory compounds. Recent studies published in the Journal of Medicinal Chemistry highlight its potential in creating novel enzyme inhibitors, addressing the growing concern of antibiotic resistance. The compound's ability to form stable complexes with various biological targets makes it particularly valuable in structure-based drug design.

The agrochemical industry has also shown increasing interest in thiophene-based carbohydrazides for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are exploring how 2-methylthiophene-3-carbohydrazide derivatives can contribute to more effective and environmentally friendly pest management solutions. Its molecular framework allows for modifications that can enhance specificity while reducing non-target effects.

From a synthetic chemistry perspective, 2-methylthiophene-3-carbohydrazide offers excellent opportunities for heterocyclic ring formation and molecular diversification. Organic chemists value its reactivity in various condensation and cyclization reactions, enabling the creation of complex molecular architectures. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for this compound, aligning with the industry's sustainability goals.

The global market for thiophene derivatives like 2-methylthiophene-3-carbohydrazide is experiencing steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar specialty chemicals over the next five years. This growth is particularly noticeable in emerging economies where local pharmaceutical production is expanding rapidly.

Quality control and analytical characterization of 2-methylthiophene-3-carbohydrazide typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Recent developments in analytical chemistry have enabled more precise quantification of trace impurities, further enhancing the reliability of this chemical intermediate.

Storage and handling recommendations for 2-methylthiophene-3-carbohydrazide emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound. Researchers should consult the Safety Data Sheet (SDS) for specific handling guidelines and personal protective equipment recommendations.

Future research directions for 2-methylthiophene-3-carbohydrazide include exploring its potential in material science applications, particularly in the development of organic semiconductors and conductive polymers. The compound's electron-rich structure makes it a promising candidate for organic electronic devices, an area experiencing rapid technological advancement. Additionally, its application in metal-organic frameworks (MOFs) is being investigated for gas storage and separation technologies.

For researchers sourcing 2-methylthiophene-3-carbohydrazide, it's essential to verify the supplier's certificate of analysis and ensure compliance with relevant quality standards. The compound is typically available in research quantities from specialty chemical suppliers, with custom synthesis options for larger-scale requirements. Recent trends show increasing demand for GMP-grade materials as pharmaceutical applications move toward clinical development stages.

In conclusion, 2-methylthiophene-3-carbohydrazide (CAS No. 1228426-89-8) represents a versatile and valuable chemical building block with wide-ranging applications in medicinal chemistry, agrochemical development, and material science. Its unique structural features and reactivity profile continue to inspire innovative research across multiple scientific disciplines. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly important role in scientific and industrial innovation.